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Compound of Interest

Compound Name: 360A iodide

Cat. No.: B2487979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "360A iodide" does not correspond to a standard chemical nomenclature.

It is plausible that this refers to a fluorescent probe utilized in iodide-related research with an

excitation wavelength around 360 nm. This guide provides comprehensive information on

relevant fluorescent probes for iodide and iodide-related cellular processes, with a focus on

propidium iodide as a well-documented example of an iodide-containing fluorescent dye.

Excitation and Emission Spectra of Propidium
Iodide
Propidium iodide (PI) is a fluorescent intercalating agent commonly used to identify dead cells

in a population and as a counterstain in multicolor fluorescence microscopy.[1][2] While its

primary excitation is not at 360 nm, its spectral properties are well-characterized and serve as a

valuable reference for fluorescence-based assays involving iodide-containing compounds. PI is

not permeable to live cells, meaning it only enters cells with compromised membranes.[1][2] It

binds to DNA by intercalating between the bases with little to no sequence preference.[1][2]

This binding results in a significant enhancement of its fluorescence.[1][2]
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Condition
Excitation
Maximum

Emission Maximum
Fluorescence
Enhancement

In aqueous solution 493 nm 636 nm N/A

Bound to DNA 535 nm[1][2][3] 617 nm[1][2][3] 20- to 30-fold[1][2]

Key Experimental Protocols
Fluorescence-Based DNA Quantification Assay
This protocol outlines a method to assess cell proliferation using a fluorescent DNA probe with

an excitation at 360 nm.

Methodology:

Sample Preparation: Adherent cells are incubated in a lysis buffer containing 0.2% v/v Triton

X-100, 10 mM Tris (pH 7.0), and 1 mM EDTA.

Probe Incubation: A fluorescent DNA probe, such as Hoechst or bisbenzimide (1 µg/mL), is

added to the lysate.

Incubation: The lysates are incubated for 10 minutes to allow for cell lysis and DNA staining.

Fluorescence Measurement: Fluorescence intensities are recorded using a multimode plate

reader with excitation and emission filters set to 360 nm and 460 nm, respectively.[4]

Quantification: The DNA content is calculated from a calibration curve of known DNA

concentrations versus fluorescence intensity.[4]

Live/Dead Cell Imaging Using Propidium Iodide
This protocol provides a method for distinguishing between live and dead cells in a population.

Methodology:

Staining Solution Preparation: A working solution is prepared containing 1 µM calcein-AM

and 2 µM propidium iodide (PI) in 1X Phosphate-Buffered Saline (PBS).
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Sample Incubation: Samples with adherent cells are incubated in the staining solution for 15

minutes in the dark.

Visualization: The stained samples are visualized under a fluorescence microscope. Live

cells will fluoresce green (calcein-AM), while dead cells will fluoresce red (propidium iodide).

[4]

Signaling Pathways in Iodide Metabolism and
Cancer
Iodide uptake and metabolism are crucial for thyroid function and are regulated by complex

signaling pathways. Dysregulation of these pathways is often implicated in thyroid cancer and

can lead to iodine-refractory differentiated thyroid cancer (RAIR-DTC).[5]

MAPK and PI3K/Akt Pathways
The Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol-3-Kinase (PI3K)/Akt

signaling pathways are central regulators of cell proliferation, differentiation, and survival.[5][6]

In the context of thyroid cells, the aberrant activation of these pathways, often due to mutations

in genes like BRAF and RAS, leads to the downregulation of the sodium/iodide symporter

(NIS).[7] NIS is a key protein responsible for the active transport of iodide into thyroid follicular

cells.[7] Reduced NIS expression impairs the ability of thyroid cells to take up iodine, a critical

step in the synthesis of thyroid hormones and a prerequisite for the efficacy of radioactive

iodine (RAI) therapy in thyroid cancer.[7]

// Nodes RTK [label="Receptor Tyrosine Kinase (RTK)", fillcolor="#F1F3F4",

fontcolor="#202124"]; RAS [label="RAS", fillcolor="#F1F3F4", fontcolor="#202124"]; BRAF

[label="BRAF", fillcolor="#F1F3F4", fontcolor="#202124"]; MEK [label="MEK",

fillcolor="#F1F3F4", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#F1F3F4",

fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"]; AKT

[label="AKT", fillcolor="#F1F3F4", fontcolor="#202124"]; NIS [label="Sodium/Iodide Symporter

(NIS)\n(Iodide Uptake)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Proliferation [label="Cell Proliferation\nand Survival", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"];
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// Edges RTK -> RAS [color="#5F6368"]; RTK -> PI3K [color="#5F6368"]; RAS -> BRAF

[color="#5F6368"]; BRAF -> MEK [color="#5F6368"]; MEK -> ERK [color="#5F6368"]; PI3K ->

AKT [color="#5F6368"]; ERK -> NIS [label="Inhibits", color="#EA4335", fontcolor="#EA4335"];

AKT -> NIS [label="Inhibits", color="#EA4335", fontcolor="#EA4335"]; ERK -> Proliferation

[color="#34A853"]; AKT -> Proliferation [color="#34A853"]; }

MAPK and PI3K/Akt signaling pathways in iodide uptake.

Experimental Workflow for Fluorescence-Based Assays
The following diagram illustrates a typical workflow for fluorescence-based experiments, from

sample preparation to data analysis.

// Nodes SamplePrep [label="Sample Preparation\n(e.g., Cell Culture, Lysis)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Staining [label="Staining with\nFluorescent Probe",

fillcolor="#F1F3F4", fontcolor="#202124"]; Incubation [label="Incubation", fillcolor="#F1F3F4",

fontcolor="#202124"]; Measurement [label="Fluorescence Measurement\n(Microscopy or Plate

Reader)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DataAnalysis [label="Data Analysis

and\nQuantification", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges SamplePrep -> Staining [color="#5F6368"]; Staining -> Incubation [color="#5F6368"];

Incubation -> Measurement [color="#5F6368"]; Measurement -> DataAnalysis

[color="#5F6368"]; }

A generalized experimental workflow for fluorescence-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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